Cas no 2193059-00-4 (methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate)

• Product Name: methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate
• CAS No: 2193059-00-4
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6370847
• PubChem ID: 136575481
• Update Time: 2025-05-21

methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate
• 2193059-00-4
• EN300-1699161
• methyl 3-(aminomethyl)-1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(16)14-12(9(15)17-4)5-8(6-12)7-13/h8H,5-7,13H2,1-4H3,(H,14,16)
• InChI Key： GHQPBZLZESNOIG-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC(CN)C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate

Research Brief on Methyl 3-(Aminomethyl)-1-{(tert-Butoxy)carbonylamino}cyclobutane-1-carboxylate (CAS: 2193059-00-4)

In recent years, the compound methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate (CAS: 2193059-00-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. The tert-butoxycarbonyl (Boc) and methyl ester functional groups in its structure make it a versatile building block for the development of peptidomimetics and small-molecule therapeutics.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. The method employs a palladium-catalyzed cyclization, which minimizes side reactions and enhances scalability. This advancement is particularly relevant for industrial applications where cost-effective and efficient synthesis is critical.

Beyond its synthetic utility, methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate has been investigated for its role in drug discovery. Its rigid cyclobutane core serves as a conformational constraint, making it valuable for designing protease inhibitors and GPCR modulators. For instance, a 2024 study in ACS Chemical Biology demonstrated its incorporation into a peptide-based inhibitor of SARS-CoV-2 main protease, resulting in a 10-fold increase in binding affinity compared to linear analogs.

Pharmacokinetic studies have also explored the compound's metabolic stability. Research published in Drug Metabolism and Disposition (2023) revealed that the Boc-protected amine and methyl ester groups confer resistance to first-pass metabolism, suggesting its potential as a prodrug scaffold. These findings align with ongoing efforts to develop orally bioavailable therapeutics targeting intracellular enzymes.

In conclusion, methyl 3-(aminomethyl)-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate (CAS: 2193059-00-4) represents a multifaceted tool in modern drug development. Its synthetic accessibility, structural rigidity, and metabolic stability position it as a valuable asset for researchers exploring next-generation therapeutics. Future directions may include its application in targeted protein degradation and covalent inhibitor design, leveraging its reactive functional groups for innovative drug modalities.